N-(6-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H18N4O2/c1-3-5-12-8-15(21)19(10-16-12)9-14(20)18-13-7-4-6-11(2)17-13/h4,6-8,10H,3,5,9H2,1-2H3,(H,17,18,20)
• InChI Key: JMDWNACLHXQLOT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC(=N2)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N-(6-methylpyridin-2-yl)-2-(6-oxo-4-propylpyrimidin-1(6H)-yl)acetamide, also known as MPPA, is a chemical compound that has been widely studied for its potential therapeutic applications. MPPA is a pyrimidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthetic Routes and Chemical Reactions

• The oxidation reactivity of derivatives similar to the compound has been studied, revealing diverse products depending on the oxidant and reaction conditions, with characterizations performed via spectroscopic methods and X-ray crystallography (Pailloux et al., 2007).
• Research on copper(II) complexes with sterically demanding ligands resembling the compound illustrates the impact of substituents on coordination geometry and potential applications in understanding metal-ligand interactions (Smolentsev, 2017).

Synthesis of Derivatives

• A two-step synthesis approach has been developed for derivatives of the compound, highlighting a methodological advancement in producing complex pyrido[2,3-d]pyrimidin-2(1H)-one derivatives (Kobayashi et al., 2007).
• The synthesis of 4,6-dichloro-2-methylpyrimidine, an important intermediate for anticancer drugs, provides insight into the compound's relevance in pharmaceutical synthesis (Lei-ming, 2012).

Applications in Material Science and Biochemistry

• Investigations into the synthesis and characterization of new heterocyclic derivatives containing (1,3-oxazepine) from 6-methyl 2-thiouracil have explored potential biological activities, indicating the broad applicability of similar compounds (Mohammad et al., 2017).

Novel Applications and Theoretical Studies

• Synthesis and preliminary molecular docking studies of novel ethyl-glycinate amide derivatives provide insights into the structural basis of biological activity, suggesting potential therapeutic applications (Eugene L. et al., 2020).
• Computational studies on the vibrational spectroscopic signatures of similar compounds have elucidated their electronic properties, contributing to the understanding of their chemical behavior and potential applications in antiviral research (Jenepha Mary et al., 2022).